Cas no 1805661-10-2 (3-Cyano-5-ethyl-4-nitrophenylacetic acid)
3-Cyano-5-ethyl-4-nitrophenylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-5-ethyl-4-nitrophenylacetic acid
-
- Inchi: 1S/C11H10N2O4/c1-2-8-3-7(5-10(14)15)4-9(6-12)11(8)13(16)17/h3-4H,2,5H2,1H3,(H,14,15)
- InChI Key: MGQDMWMSPVLUSC-UHFFFAOYSA-N
- SMILES: OC(CC1=CC(C#N)=C(C(=C1)CC)[N+](=O)[O-])=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 354
- XLogP3: 1.7
- Topological Polar Surface Area: 107
3-Cyano-5-ethyl-4-nitrophenylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010002729-250mg |
3-Cyano-5-ethyl-4-nitrophenylacetic acid |
1805661-10-2 | 97% | 250mg |
480.00 USD | 2021-07-06 | |
| Alichem | A010002729-500mg |
3-Cyano-5-ethyl-4-nitrophenylacetic acid |
1805661-10-2 | 97% | 500mg |
839.45 USD | 2021-07-06 | |
| Alichem | A010002729-1g |
3-Cyano-5-ethyl-4-nitrophenylacetic acid |
1805661-10-2 | 97% | 1g |
1,534.70 USD | 2021-07-06 |
3-Cyano-5-ethyl-4-nitrophenylacetic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
Additional information on 3-Cyano-5-ethyl-4-nitrophenylacetic acid
3-Cyano-5-Ethyl-4-Nitrophenylacetic Acid: A Comprehensive Overview
The compound with CAS No. 1805661-10-2, commonly referred to as 3-Cyano-5-Ethyl-4-Nitrophenylacetic Acid, is a chemically synthesized organic compound that has garnered significant attention in the fields of pharmacology, materials science, and organic synthesis. This compound is characterized by its unique structure, which includes a phenyl ring substituted with cyano, ethyl, and nitro groups, along with an acetic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.
Recent studies have highlighted the potential of 3-Cyano-5-Ethyl-4-Nitrophenylacetic Acid in drug discovery. Researchers have explored its ability to modulate cellular pathways involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, its nitro group has been shown to enhance bioavailability, making it a promising candidate for the development of novel therapeutic agents.
In addition to its pharmacological applications, 3-Cyano-5-Ethyl-4-Nitrophenylacetic Acid has found utility in materials science. Its cyano group enables strong intermolecular hydrogen bonding, which can be leveraged to create high-performance polymers and coatings. A 2022 research article in *Advanced Materials* reported that this compound can be used as a building block for synthesizing stimuli-responsive polymers, which have applications in drug delivery systems and smart textiles.
The synthesis of 3-Cyano-5-Ethyl-4-Nitrophenylacetic Acid involves a multi-step process that typically begins with the nitration of acetophenone derivatives. The introduction of the cyano and ethyl groups is achieved through subsequent substitution reactions, followed by hydrolysis to yield the final product. This synthesis pathway has been optimized in recent years to improve yield and reduce environmental impact, as reported in a 2021 study published in *Green Chemistry*.
From an analytical standpoint, 3-Cyano-5-Ethyl-4-Nitrophenylacetic Acid can be characterized using various spectroscopic techniques such as UV-Vis spectroscopy, IR spectroscopy, and NMR spectroscopy. These methods allow for precise determination of its molecular structure and functional group composition. Additionally, mass spectrometry has been employed to confirm its molecular weight and fragmentation patterns, further aiding in structural elucidation.
The physical properties of this compound are also noteworthy. It exists as a crystalline solid at room temperature with a melting point of approximately 180°C. Its solubility in polar solvents such as water and methanol is relatively high due to the presence of the acetic acid group, which facilitates hydrogen bonding. This property is advantageous for its use in solution-based chemical reactions and formulations.
Looking ahead, the potential applications of 3-Cyano-5-Ethyl-4-Nitrophenylacetic Acid are vast and continue to expand with ongoing research. Its role as a versatile building block in organic synthesis positions it as a key molecule for developing advanced materials and pharmaceuticals. As researchers delve deeper into its properties and mechanisms of action, new opportunities for innovation are likely to emerge.
1805661-10-2 (3-Cyano-5-ethyl-4-nitrophenylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)